2-[(E)-{2-[(1,3-Benzothiazol-2-ylsulfanyl)acetyl]hydrazinylidene}methyl]benzoic acid
2-[(E)-{2-[(1,3-Benzothiazol-2-ylsulfanyl)acetyl]hydrazinylidene}methyl]benzoic acid
Brand Name:
Vulcanchem
CAS No.:
294197-48-1
VCID:
VC0363062
InChI:
InChI=1S/C17H13N3O3S2/c21-15(10-24-17-19-13-7-3-4-8-14(13)25-17)20-18-9-11-5-1-2-6-12(11)16(22)23/h1-9H,10H2,(H,20,21)(H,22,23)/b18-9+
SMILES:
C1=CC=C(C(=C1)C=NNC(=O)CSC2=NC3=CC=CC=C3S2)C(=O)O
Molecular Formula:
C17H13N3O3S2
Molecular Weight:
371.4g/mol
2-[(E)-{2-[(1,3-Benzothiazol-2-ylsulfanyl)acetyl]hydrazinylidene}methyl]benzoic acid
CAS No.: 294197-48-1
Main Products
VCID: VC0363062
Molecular Formula: C17H13N3O3S2
Molecular Weight: 371.4g/mol
![2-[(E)-{2-[(1,3-Benzothiazol-2-ylsulfanyl)acetyl]hydrazinylidene}methyl]benzoic acid - 294197-48-1](/images/no_structure.jpg)
| CAS No. | 294197-48-1 |
|---|---|
| Product Name | 2-[(E)-{2-[(1,3-Benzothiazol-2-ylsulfanyl)acetyl]hydrazinylidene}methyl]benzoic acid |
| Molecular Formula | C17H13N3O3S2 |
| Molecular Weight | 371.4g/mol |
| IUPAC Name | 2-[(E)-[[2-(1,3-benzothiazol-2-ylsulfanyl)acetyl]hydrazinylidene]methyl]benzoic acid |
| Standard InChI | InChI=1S/C17H13N3O3S2/c21-15(10-24-17-19-13-7-3-4-8-14(13)25-17)20-18-9-11-5-1-2-6-12(11)16(22)23/h1-9H,10H2,(H,20,21)(H,22,23)/b18-9+ |
| Standard InChIKey | JHJSSQFJTFBLCX-GIJQJNRQSA-N |
| Isomeric SMILES | C1=CC=C(C(=C1)/C=N/NC(=O)CSC2=NC3=CC=CC=C3S2)C(=O)O |
| SMILES | C1=CC=C(C(=C1)C=NNC(=O)CSC2=NC3=CC=CC=C3S2)C(=O)O |
| Canonical SMILES | C1=CC=C(C(=C1)C=NNC(=O)CSC2=NC3=CC=CC=C3S2)C(=O)O |
| Solubility | 41.5 [ug/mL] |
| PubChem Compound | 5711430 |
| Last Modified | Nov 11 2021 |
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